Cas no 638168-99-7 (Oxazole, 2-[(2-chloro-4-nitrophenyl)methyl]-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole, 2-[(2-chloro-4-nitrophenyl)methyl]-4,5-dihydro-4,4-dimethyl-
• CAS No: 638168-99-7
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 1658769
• Update Time: 2024-09-12

Oxazole, 2-[(2-chloro-4-nitrophenyl)methyl]-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-[(2-chloro-4-nitrophenyl)methyl]-4,5-dihydro-4,4-dimethyl-

• Inchi： 1S/C12H13ClN2O3/c1-12(2)7-18-11(14-12)5-8-3-4-9(15(16)17)6-10(8)13/h3-4,6H,5,7H2,1-2H3
• InChI Key： YCKYNTWBLFLIHW-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N=C1CC1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 268.06159

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 379.1±32.0 °C(Predicted)
• PSA: 64.73
• pka: 4.74±0.70(Predicted)